Cas no 871352-92-0 (Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]-)

• Product Name: Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]-
• CAS No: 871352-92-0
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4270250
• PubChem ID: 46317318
• Update Time: 2025-06-14

Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]-
• 4-[2-methoxy-3-(trifluoro-methyl)phenyl]pyridine
• SCHEMBL2782878
• 4-(2-Methoxy-3-(trifluoromethyl)phenyl)pyridine
• 871352-92-0

• Inchi： 1S/C13H10F3NO/c1-18-12-10(9-5-7-17-8-6-9)3-2-4-11(12)13(14,15)16/h2-8H,1H3
• InChI Key： ZHFNOBDPRSUSBE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2C=CN=CC=2)=C1OC)(F)F

Computed Properties

• Exact Mass: 253.07144843Da
• Monoisotopic Mass: 253.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1Ų

Additional information on Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]-

Comprehensive Overview of Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]- (CAS No. 871352-92-0)

Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]- (CAS No. 871352-92-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine core and trifluoromethyl substituent, offers versatile applications due to its structural and electronic properties. Researchers and industries are increasingly exploring its potential in drug discovery, catalysis, and advanced material synthesis, making it a subject of high relevance in contemporary scientific discourse.

The molecular structure of Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]- features a methoxy group and a trifluoromethyl moiety attached to a phenyl ring, which is further linked to a pyridine ring. This arrangement imparts distinct physicochemical properties, such as enhanced lipophilicity and electron-withdrawing effects, which are critical for its performance in various applications. The compound's CAS No. 871352-92-0 serves as a unique identifier, ensuring precise referencing in academic and industrial contexts.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their utility in medicinal chemistry. The trifluoromethyl group is known to improve metabolic stability and bioavailability, making Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]- a valuable scaffold for designing novel therapeutics. Topics such as "fluorinated compounds in drug development" and "role of pyridine derivatives in pharmaceuticals" are frequently searched, reflecting the growing interest in this area.

Beyond pharmaceuticals, Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]- is also explored in agrochemical research. Its structural motifs align with the need for eco-friendly and efficient crop protection agents. Searches like "innovative agrochemical intermediates" and "trifluoromethyl in pesticides" highlight the compound's relevance in addressing global agricultural challenges. The integration of such keywords into discussions enhances the visibility and accessibility of this compound in scientific literature.

The synthesis of Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]- involves multi-step organic reactions, often requiring precise control over reaction conditions. Advanced techniques such as cross-coupling reactions and catalytic fluorination are employed to achieve high yields and purity. Researchers frequently inquire about "synthetic routes for pyridine derivatives" and "optimization of trifluoromethyl introduction," underscoring the technical intricacies associated with this compound.

In material science, the compound's electronic properties make it a candidate for developing organic semiconductors and optoelectronic devices. The methoxy and trifluoromethyl groups contribute to tunable band gaps and charge transport characteristics, aligning with trends in "next-generation organic electronics" and "fluorinated materials for energy applications." These topics resonate with audiences seeking cutting-edge advancements in functional materials.

Quality control and analytical characterization of Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]- are paramount for ensuring its suitability in end-use applications. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Queries such as "analytical methods for pyridine derivatives" and "characterization of trifluoromethyl compounds" reflect the importance of robust quality assurance protocols.

In conclusion, Pyridine, 4-[2-methoxy-3-(trifluoromethyl)phenyl]- (CAS No. 871352-92-0) represents a multifaceted compound with broad applicability across diverse scientific domains. Its unique structural features and functional groups make it a subject of ongoing research and innovation. By addressing trending topics and frequently searched keywords, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.